Monascus purpureus

Phallus indusiatus

Bamboo fungus

PolyporaceaePycnoporusPycnoporus sanguineus

Plant Description

Monascus purpureus, commonly known as red yeast rice, is a fungus renowned for its traditional medicinal uses and distinctive red pigment. It produces monacolins, particularly monacolin K (lovastatin), which are recognized for their hypolipidemic properties by inhibiting HMG-CoA reductase. Other phytochemicals include monascin and ankaflavin, contributing to its potential antioxidant and anti-inflammatory effects. Historically, it has been utilized in traditional Chinese medicine for improving digestion and blood circulation.

Geographic Distribution

Widely distributed in tropical and subtropical regions, including Asia, Africa, Oceania, and the Americas.

Related Compounds

Natural product compounds extracted from this plant

竹红菌甲素

hypocrellin A

CAS: 77029-83-5

竹红菌乙素

Hypocrellin B

CAS: 123940-54-5

竹红菌丙素

Hypocrellin C

CAS: 149457-83-0

Statistics

Compound Count3

Taxonomy

FamilyPolyporaceae

GenusPycnoporus

SpeciesPycnoporus sanguineus

Metadata

Created At2/2/2026

Updated At2/12/2026